Cas no 2138031-62-4 (2-(2,5-dimethylmorpholin-4-yl)methylbenzaldehyde)

• Product Name: 2-(2,5-dimethylmorpholin-4-yl)methylbenzaldehyde
• CAS No: 2138031-62-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6281324
• PubChem ID: 165493102
• Update Time: 2025-10-28

2-(2,5-dimethylmorpholin-4-yl)methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylmorpholin-4-yl)methylbenzaldehyde
• 2138031-62-4
• 2-[(2,5-dimethylmorpholin-4-yl)methyl]benzaldehyde
• EN300-1197091

• Inchi： 1S/C14H19NO2/c1-11-10-17-12(2)7-15(11)8-13-5-3-4-6-14(13)9-16/h3-6,9,11-12H,7-8,10H2,1-2H3
• InChI Key： IRNKTQAJPSGMDB-UHFFFAOYSA-N
• SMILES： O1CC(C)N(CC2C=CC=CC=2C=O)CC1C

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(2,5-dimethylmorpholin-4-yl)methylbenzaldehyde

2-(2,5-Dimethylmorpholin-4-yl)methylbenzaldehyde: A Comprehensive Overview

2-(2,5-Dimethylmorpholin-4-yl)methylbenzaldehyde, also known by its CAS number NO2138031-62-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of morpholine derivatives, which are widely studied for their potential applications in drug design and materials science. The structure of this compound features a benzaldehyde group attached to a morpholine ring that is substituted with two methyl groups at the 2 and 5 positions. This unique structure contributes to its distinctive chemical properties and reactivity.

The synthesis of 2-(2,5-dimethylmorpholin-4-yl)methylbenzaldehyde involves a series of well-established organic reactions, including nucleophilic substitution and alkylation. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound, making it more accessible for large-scale production.

In terms of chemical properties, 2-(2,5-dimethylmorpholin-4-yl)methylbenzaldehyde exhibits a high degree of stability under standard laboratory conditions. Its morpholine ring is known for its ability to form hydrogen bonds, which plays a crucial role in its solubility and interaction with biological systems. The presence of the benzaldehyde group further enhances its reactivity, particularly in electrophilic aromatic substitution reactions. This makes it a valuable precursor in the synthesis of more complex molecules.

Recent studies have highlighted the potential of morpholine derivatives, including this compound, in the development of novel pharmaceutical agents. For example, research published in 2023 demonstrated that this compound exhibits promising anti-inflammatory activity in vitro. The methyl groups on the morpholine ring were found to significantly influence the compound's bioavailability and pharmacokinetic profile, making it a strong candidate for further preclinical testing.

Beyond pharmacology, 2-(2,5-dimethylmorpholin-4-yl)methylbenzaldehyde has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use as a ligand in coordination chemistry. Recent experiments have shown that this compound can serve as a versatile building block for constructing metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

In conclusion, 2-(2,5-dimethylmorpholin-4-yl)methylbenzaldehyde is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.